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Compound of Interest

Compound Name: 5-Chlorosalicylic Acid

Cat. No.: B044635 Get Quote

An In-depth Technical Guide to the Physicochemical Characteristics of 5-Chlorosalicylic Acid

Introduction
5-Chlorosalicylic acid (5-CSA) is an organic compound and a chlorinated derivative of

salicylic acid.[1][2] Its chemical structure consists of a benzoic acid backbone with a hydroxyl

group at position 2 and a chlorine atom at position 5.[1] This substitution pattern imparts

specific physicochemical properties that make it a valuable intermediate in various industrial

syntheses.[3] It is primarily utilized as a crucial building block in the manufacturing of

pharmaceuticals, including anti-inflammatory drugs and analgesics, as well as in the

agrochemical sector for formulating herbicides and fungicides.[3] This document provides a

detailed overview of the core physicochemical characteristics of 5-Chlorosalicylic Acid,

intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties
The fundamental physical and chemical properties of 5-Chlorosalicylic Acid are summarized

below. These values are critical for its handling, application in chemical reactions, and

formulation.
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Property Value Source(s)

Molecular Formula C₇H₅ClO₃ [1][4][5][6][7][8][9]

Molecular Weight 172.57 g/mol [1][5][6][7][8]

CAS Number 321-14-2 [5][7][8][9]

Appearance

White to off-white/cream

crystalline powder or acicular

solid.[3][5][6][10]

[3][5][6][10]

Melting Point
171-172 °C[4][6]; 171.5 °C;

172.0 to 178.0 °C; 173 °C[7]
[4][6][7][11]

Boiling Point

320.5 ± 27.0 °C at 760

mmHg[4]; 320.50 °C

(estimated)[11]

[4][11]

Density 1.5 ± 0.1 g/cm³ [4]

pKa 2.63 (at 25°C) [6]

Flash Point
147.6 ± 23.7 °C[4]; 147.60 °C

(estimated)[11]
[4][11]

Solubility

Slightly soluble in water.

Soluble in alcohol, ether,

chloroform, benzene[5], and

methanol.

[5]

Spectral Data
Spectroscopic data is essential for the structural elucidation and identification of 5-
Chlorosalicylic Acid.
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Spectrum Type Data Reference Source(s)

¹H NMR
Spectrum available and

conforms to the structure.
[1][12]

¹³C NMR Spectrum available. [1]

Infrared (IR)
Spectrum available (FTIR, KBr

Wafer, Nujol Mull).
[1][13][14]

UV-Vis Spectrum available. [1]

Mass Spectrometry
Spectrum available (GC-MS,

Electron Ionization).
[1][9][14][15]

Experimental Protocols
Detailed methodologies are crucial for reproducing experimental results and for the

development of new synthetic routes or analytical methods.

Synthesis: Direct Chlorination of Salicylic Acid
A common and commercially viable method for preparing 5-Chlorosalicylic Acid is through

the direct chlorination of salicylic acid in an organic solvent at elevated temperatures.[16]

Objective: To synthesize 5-Chlorosalicylic Acid with high purity and yield.

Materials:

Salicylic Acid

Chlorine gas

Solvent: Halogenated, monocyclic, carbocyclic, aromatic solvent (e.g., Chlorobenzene,

Dichlorobenzene, Bromobenzene).[16]

Reaction Vessel (e.g., four-hole boiling flask).[17]

Procedure:
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Salicylic acid is dissolved in the chosen organic solvent (e.g., chlorobenzene) within the

reaction vessel.[16][17]

The mixture is heated to a temperature between 100°C and 150°C to ensure complete

dissolution.[16] One specific protocol heats the solution to 130°C to ensure the water content

is below 0.03%.[17]

Chlorine gas is then slowly passed through the hot solution over a period of several hours

(e.g., 7 to 12 hours).[16]

After the reaction is complete, the mixture is cooled to room temperature (approximately 25-

30°C), which induces the crystallization of the product.[16][17]

The solid product is isolated via suction filtration.[16][17]

The filter cake is washed with fresh portions of the solvent to remove impurities.[16]

The final product is then dried. This process typically results in a high yield (over 90%) and

high purity product.[16]

Analysis: Melting Point Determination
Objective: To determine the melting point of a purified sample of 5-Chlorosalicylic Acid as an

indicator of purity.

Procedure (Capillary Method):

A small amount of the dry, crystalline 5-Chlorosalicylic Acid is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance first begins to melt and the temperature at which it

becomes completely liquid are recorded as the melting range. For a pure substance, this

range is typically narrow.

Analysis: Infrared (IR) Spectroscopy
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Objective: To obtain the infrared spectrum of 5-Chlorosalicylic Acid to confirm the presence of

key functional groups.

Procedure (KBr Wafer Method):

A small amount of 5-Chlorosalicylic Acid (1-2 mg) is ground thoroughly with approximately

100-200 mg of dry potassium bromide (KBr) powder.

The mixture is pressed into a thin, transparent pellet using a hydraulic press.

The KBr pellet is placed in the sample holder of an FTIR spectrometer.

The infrared spectrum is recorded. The resulting spectrum can be compared to reference

spectra for verification.[1]

Visualizations
Synthesis Workflow
The following diagram illustrates the general workflow for the synthesis of 5-Chlorosalicylic
Acid via the direct chlorination of salicylic acid.

Workflow for Synthesis of 5-Chlorosalicylic Acid

Starting Materials

Reaction Process Purification Final Product
Salicylic Acid

1. Dissolution & Heating
(100-150°C)
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2. Chlorination Reaction
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3. Cooling & CrystallizationReaction Mixture 4. Suction FiltrationCrystal Slurry 5. Washing with SolventFilter Cake 6. Drying 5-Chlorosalicylic Acid
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Caption: General workflow for the synthesis of 5-Chlorosalicylic Acid.

Biological Activity and Applications
5-Chlorosalicylic Acid is recognized for its role as a key intermediate in the synthesis of

various active pharmaceutical ingredients (APIs).[3] It is a major metabolite of Meseclazone, a

non-steroidal anti-inflammatory drug.[1][18] Studies have compared its anti-inflammatory and

platelet aggregation effects to other compounds like acetylsalicylic acid.[11][18] Its utility also

extends to the agrochemical industry, where it serves as a precursor for herbicides and

fungicides.[3] Furthermore, there is research into the mutagenic activity of 5-chlorosalicylic
acid as a potential metabolite of niclosamide, a medication used to treat tapeworm infestations.

[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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